Cas no 25241-08-1 (2-Propenoic acid,2-cyano-3-(dimethylamino)-3-(methylthio)-, methyl ester)

• Product Name: 2-Propenoic acid,2-cyano-3-(dimethylamino)-3-(methylthio)-, methyl ester
• CAS No: 25241-08-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 272715
• PubChem ID: 319958
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-3-(dimethylamino)-3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(dimethylamino)-3-(methylthio)-, methyl ester
• methyl 2-cyano-3-(dimethylamino)-3-methylsulfanylprop-2-enoate
• 2-Dimethylamino-2-methylmercapto-1-cyan-acrylsaeure-methylester
• 3-Methylmercapto-3-dimethylamino-2-methoxycarbonyl-acrylsaeurenitril
• AC1L819N
• Acrylicacid, 2-cyano-3-(dimethylamino)-3-(methylthio)-, methyl ester (7CI,8CI)
• AG-E-76767
• CTK4F5291
• METHYL 2-CYANO-3-DIMETHYLAMINO-3-METHYLSULFANYL-PROP-2-ENOATE
• Methyl3-(dimethylamino)-2-cyano-3-(methylthio)acrylate
• 25241-08-1
• DTXSID70313053

• Inchi： 1S/C8H12N2O2S/c1-10(2)7(13-4)6(5-9)8(11)12-3/h1-4H3
• InChI Key： OBJIENHWEKLSSE-UHFFFAOYSA-N
• SMILES： S(C)C(=C(C#N)C(=O)OC)N(C)C

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 376.2°C at 760 mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.52
• PSA: 53.33